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Compound of Interest

Compound Name: D-106669

Cat. No.: B1612542 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling

of D-106669, a potent and selective inhibitor of Phosphoinositide 3-kinase alpha (PI3Kα).

Adherence to these guidelines is critical to ensure personnel safety and maintain experimental

integrity.

I. Personal Protective Equipment (PPE) and Safety
Precautions
Proper personal protective equipment is mandatory to prevent exposure to D-106669. The

following table summarizes the required PPE and handling precautions.
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Protective Equipment Specifications and Handling Procedures

Eye Protection
Chemical safety goggles with side-shields are

required at all times.

Hand Protection

Wear impervious protective gloves (e.g., nitrile

rubber). Dispose of gloves immediately after

handling the compound or after any sign of

contamination.

Body Protection
A lab coat or other protective clothing is

necessary to prevent skin contact.

Respiratory Protection

For operations that may generate dust or

aerosols, a suitable respirator should be used in

a well-ventilated area, preferably within a

chemical fume hood.

General Hygiene

Avoid inhalation, and contact with eyes and

skin. Do not eat, drink, or smoke in the

laboratory. Wash hands thoroughly after

handling.

II. Operational Plan: Handling and Storage
A. Handling:

D-106669 should be handled in a well-ventilated area, ideally within a certified chemical

fume hood, to minimize inhalation exposure.

Avoid the formation of dust and aerosols.

Ensure an eyewash station and safety shower are readily accessible.

B. Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.

Keep away from direct sunlight and sources of ignition.
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III. Quantitative Data: In Vitro Inhibitory Activity
D-106669 is a highly potent and selective inhibitor of PI3Kα. The following table summarizes its

inhibitory activity.

Target IC50 Value Notes

PI3Kα <10 nM

Highly potent and selective

against the alpha isoform of

PI3K.

PI3Kα 0.129 µM Potent inhibitor of PI3Kα.

IC50 (Half-maximal inhibitory concentration) is a measure of the potency of a substance in

inhibiting a specific biological or biochemical function.

IV. Experimental Protocol: In Vitro PI3Kα Inhibition
Assay
This protocol outlines a representative method for determining the in vitro inhibitory activity of

D-106669 against PI3Kα using a biochemical assay format.

A. Materials and Reagents:

D-106669

Recombinant human PI3Kα enzyme

Kinase buffer (e.g., 25 mM HEPES, pH 7.4, 10 mM MgCl₂,
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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